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Compound of Interest

Compound Name: TY-52156

Cat. No.: B611519

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with TY-52156. The following procedures for personal
protective equipment (PPE), handling, and disposal are designed to ensure a safe laboratory
environment.

Chemical and Physical Properties

A summary of the key properties of TY-52156 is provided below.

Property Value

CAS Number 934369-14-9
Molecular Formula C1sH19CI2N3O
Molecular Weight 364.27 g/mol
Appearance Orange solid
Purity >98% (HPLC)
Storage Temperature -20°C

Solubility
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Solvent Solubility
DMSO 25 mg/mL
DMF 30 mg/mL
Ethanol 15 mg/mL

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling TY-52156 to

minimize exposure risk. The following table outlines the required PPE.

Specifications and Best

Protection Type Required Equipment .
Practices
Nitrile or neoprene gloves are
] ] ] recommended. Inspect gloves
Hand Protection Chemical-resistant gloves

for integrity before each use

and change them frequently.

Safety glasses with side

Eye Protection ]
shields or goggles

Goggles are required when

there is a splash hazard.

A full-length lab coat should be

Skin and Body Protection Laboratory coat
worn and buttoned completely.
Work should be conducted in a
) ) ) ) chemical fume hood to avoid
Respiratory Protection Use in a well-ventilated area

inhalation of any dust or

aerosols.

PPE Workflow Diagram

The following diagram illustrates the proper sequence for donning and doffing PPE to prevent

contamination.
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Doffing Sequence

\4

Remove Gloves Remove Lab Coat —| Remove Eye Protection »| Wash Hands

Donning Sequence

Don Gloves

\ 4

Wash Hands ——®| Don Lab Coat —®| Don Eye Protection

Click to download full resolution via product page

Figure 1: Recommended sequence for donning and doffing Personal Protective Equipment.

Operational Handling Plan

Adherence to a strict operational plan is essential for the safe handling of TY-52156.

Preparation and Weighing

» Designated Area: All handling of solid TY-52156 should occur within a designated area, such
as a chemical fume hood or a glove box, to contain any airborne patrticles.

» Weighing: When weighing the compound, use a tared weigh boat or paper. Handle with care
to avoid creating dust.

e Solution Preparation: To prepare stock solutions, add the solvent to the vial containing the
pre-weighed TY-52156. Ensure the container is securely capped before vortexing or
sonicating to dissolve the solid.

Experimental Use

o Cell Culture: When adding TY-52156 to cell cultures, use appropriate sterile techniques
within a biological safety cabinet.

e Animal Studies: For in vivo experiments, appropriate animal handling protocols must be
followed. The compound should be administered using calibrated equipment.
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Disposal Plan

Proper disposal of TY-52156 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation

All waste materials contaminated with TY-52156 must be segregated from general laboratory

waste.
Waste Type Disposal Container
Solid Waste Labeled hazardous waste container
o Labeled hazardous waste container for organic
Liquid Waste ]
or agueous waste, as appropriate
Sharps Puncture-resistant sharps container

Disposal Workflow

The following diagram outlines the decision-making process for the disposal of waste
contaminated with TY-52156.
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Figure 2: Decision workflow for the proper disposal of TY-52156 contaminated waste.

Decontamination

o Surfaces: All surfaces and equipment that come into contact with TY-52156 should be
decontaminated. A suitable solvent (e.g., ethanol) followed by a laboratory-grade detergent

and water is recommended.

« Spills: In the event of a spill, follow established laboratory spill response procedures. Absorb
the spill with an inert material and dispose of it as hazardous waste. The area should then be

thoroughly decontaminated.

It is imperative to consult your institution's specific safety guidelines and the full Safety Data
Sheet (SDS) for TY-52156 before handling.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling TY-52156].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-
ty-52156]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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